molecular formula C12H18O2 B8275871 1,3-Dioxo-6-cyclohexyl-cyclohexane

1,3-Dioxo-6-cyclohexyl-cyclohexane

Cat. No. B8275871
M. Wt: 194.27 g/mol
InChI Key: OCRDCCZZMDEORO-UHFFFAOYSA-N
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Description

1,3-Dioxo-6-cyclohexyl-cyclohexane is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H18O2

Molecular Weight

194.27 g/mol

IUPAC Name

4-cyclohexylcyclohexane-1,3-dione

InChI

InChI=1S/C12H18O2/c13-10-6-7-11(12(14)8-10)9-4-2-1-3-5-9/h9,11H,1-8H2

InChI Key

OCRDCCZZMDEORO-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)C2CCC(=O)CC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20.0 g (0.104 mol) of 4-cyclohexylresorcinol are dissolved in 40 ml of ten percent strength sodium hydroxide solution and are hydrogenated in the presence of 5 g of Raney nickel in an autoclave at 90° under 20 bar for 5 hours. The reaction mixture is rinsed out of the autoclave with alcohol. After removal of the catalyst, 100 ml of 90 percent strength acetic acid are slowly added to the solution. After addition of water, the reaction product crystallises out. It is dried in vacuo over NaOH. 12.9 g of 1,3-dioxo-6-cyclohexyl-cyclohexane of melting point 137°-140° C. are obtained. After recrystallisation from ethyl acetate, the product has a melting point of 142°-144° C. (literature). Yield: 11.1 g (=55%).
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